Cas no 2229010-31-3 (1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene
• CAS No: 2229010-31-3
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 6181505
• PubChem ID: 165964449
• Update Time: 2025-10-31

1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene
• EN300-1924189
• 2229010-31-3

• Inchi： 1S/C10H10BrF/c1-7(6-11)9-4-3-5-10(12)8(9)2/h3-5H,1,6H2,2H3
• InChI Key： CVDKWVKGHVIKOL-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C=1C)F

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene

Chemical Profile of 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene (CAS No. 2229010-31-3)

1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene, identified by its CAS number 2229010-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic hydrocarbons with substituents that enhance its utility in synthetic applications and drug development. The presence of both bromo and fluoro substituents, along with a methyl group and an allyl moiety, makes it a versatile intermediate for constructing more complex molecular architectures.

The structural features of 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene contribute to its reactivity and potential applications in various chemical transformations. The bromo atom at the propenyl position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These types of reactions are widely employed in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. Additionally, the fluoro substituent introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds, making it a valuable tool in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluoro groups into drug candidates has been shown to improve their bioavailability and duration of action. For instance, fluoroquinolones, a class of antibiotics, owe their efficacy partly to the presence of fluorine atoms in their structure. Similarly, 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene could serve as a precursor for designing new therapeutic agents with optimized pharmacological profiles.

The methyl group in this compound not only influences the overall electronic distribution but also provides a handle for further derivatization. For example, it can be oxidized to a ketone or reduced to an alcohol, expanding the range of possible derivatives. This flexibility makes it an attractive building block for medicinal chemists seeking to explore new chemical space. Furthermore, the allyl group's ability to undergo addition reactions with various electrophiles allows for the introduction of additional functional groups at strategic positions within the molecule.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have revolutionized the construction of biaryl and heteroaryl systems. These techniques have been instrumental in synthesizing natural products and drug candidates with high precision and yield. The ability to efficiently introduce both bromo and fluoro substituents at specific positions within an aromatic ring has opened up new avenues for drug discovery.

The pharmaceutical industry continues to rely on advanced chemical intermediates like 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene to develop next-generation therapeutics. By leveraging its unique structural features, researchers can design molecules with tailored properties that address unmet medical needs. For example, kinase inhibitors, which are critical in treating cancers and inflammatory diseases, often require precise modifications at both aromatic and aliphatic positions. The compound's versatility makes it a valuable asset in such endeavors.

Moreover, the growing interest in green chemistry has prompted researchers to explore more sustainable synthetic routes for producing specialized chemicals like 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene. Catalytic processes that minimize waste and energy consumption are being prioritized to align with environmental regulations and corporate sustainability goals. Such innovations not only enhance efficiency but also reduce the ecological footprint of chemical manufacturing.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-3-fluoro-2-methylbenzene (CAS No. 2229010-31-3) represents a significant advancement in pharmaceutical chemistry due to its multifunctional structure and broad applicability. Its role as an intermediate in synthesizing complex bioactive molecules underscores its importance in drug development efforts worldwide. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.